Cas no 78152-52-0 ( )

  structure
  structure
Product Name: 
CAS No:78152-52-0
MF:C7H16N4O2
MW:188.227540969849
CID:984087
PubChem ID:349416
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-[3-(methylcarbamoylamino)propyl]urea
    • N,N'-Bis-methylcarbamoyl-trimethylendiamin
    • NSC409112
    • trimethylenebis(3-methylurea)
    • 78152-52-0
    • DTXSID80325187
    • SCHEMBL11382117
    • NSC-409112
    • N,N'-Propane-1,3-diylbis(N'-methylurea)
    •  
    • Inchi: 1S/C7H16N4O2/c1-8-6(12)10-4-3-5-11-7(13)9-2/h3-5H2,1-2H3,(H2,8,10,12)(H2,9,11,13)
    • InChI Key: FBXRDULUPPMRBE-UHFFFAOYSA-N
    • SMILES: O=C(NC)NCCCNC(NC)=O

Computed Properties

  • Exact Mass: 188.12748
  • Monoisotopic Mass: 188.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 82.26
  • LogP: 0.79810

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